Cas no 1177-14-6 (DL-Syringaresinol)

DL-Syringaresinol structure
DL-Syringaresinol structure
Product Name:DL-Syringaresinol
CAS No:1177-14-6
MF:C22H26O8
MW:418.437047481537
CID:97986
PubChem ID:100067
Update Time:2025-04-18

DL-Syringaresinol Chemical and Physical Properties

Names and Identifiers

    • DL-Syringaresinol
    • Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxy-,(1R,3aS,4R,6aS)-rel-
    • 4,4'-(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbi s(2,6-dimethoxyphenol)
    • (+/-)-syringaresinol
    • (-)-syringaresinol
    • (+)-(7S,7'S,8R,8'R)-4,4'-dihydroxy-3,3',5,5'-tetramethoxy-7,9':7',9-diepoxylignane
    • (+)-lirioresinol B
    • (+)-syringaresinol
    • 4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxyphenyl]
    • Lirioresinol B
    • (±)-Syringaresinol
    • Symplicosigenol
    • FS-10194
    • BCP19981
    • (-)-Lirioresinol B;DL-Syringaresinol
    • CS-0142910
    • 4-[6-(4-hydroxy-3,5-dimethoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxy-phenol
    • CHEBI:49211
    • 21453-71-4
    • 4,4'-(Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxyphenol)
    • Syringaresinol
    • 4-[6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol
    • S(8-8)S
    • BCP19980
    • HY-N8307
    • A893311
    • BAA17714
    • 1177-14-6
    • 487-35-4
    • Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxy-
    • FT-0775764
    • (+/-)-Syringaresinol;
    • 4,4'-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diylbis(2,6-dimethoxyphenol)
    • Lirioresinol A
    • Q27121534
    • AKOS032948292
    • 3,3',5,5'-tetramethoxy-7,9':7',9-diepoxylignane-4,4'-diol
    • 3,3,5,5-tetramethoxy-7,9,7,9-diepoxylignan-4,4-diol
    • (+)-Episyringaresinol
    • CHEMBL4469429
    • Syringylresinol
    • SCHEMBL120485
    • bmse010057
    • DA-52609
    • DA-78139
    • 1ST165457
    • Syringaresinol487-35-4; 4-[6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol; (+/-)-Syringaresinol
    • 551-29-1
    • DS-012209
    • Phenol,4,4-[(1s,3ar,4s,6ar)-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diyl]bis[2,6-dimethoxy-
    • Inchi: 1S/C22H26O8/c1-25-15-5-11(6-16(26-2)19(15)23)21-13-9-30-22(14(13)10-29-21)12-7-17(27-3)20(24)18(8-12)28-4/h5-8,13-14,21-24H,9-10H2,1-4H3
    • InChI Key: KOWMJRJXZMEZLD-UHFFFAOYSA-N
    • SMILES: O1CC2C(C3C=C(C(=C(C=3)OC)O)OC)OCC2C1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

  • Exact Mass: 418.16300
  • Monoisotopic Mass: 418.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.8A^2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 210-211°C
  • Boiling Point: 594.7±50.0 °C at 760 mmHg
  • Flash Point: 313.5±30.1 °C
  • Refractive Index: 1.578
  • PSA: 95.84000
  • LogP: 3.20740
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

DL-Syringaresinol Security Information

DL-Syringaresinol Pricemore >>

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